Cas no 2138164-81-3 ([2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine)

• Product Name: [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine
• CAS No: 2138164-81-3
• MF: C₉H₁₉F₂NO₂
• MW: 211.249469995499
• CID: 5766329
• PubChem ID: 165837495
• Update Time: 2025-06-07

[2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(2-methoxyethoxy)propyl](propyl)amine
• 2138164-81-3
• EN300-789367
• [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine

• Inchi： 1S/C9H19F2NO2/c1-3-4-12-7-9(10,11)8-14-6-5-13-2/h12H,3-8H2,1-2H3
• InChI Key： NJIRUOBMYPJPNW-UHFFFAOYSA-N
• SMILES： FC(COCCOC)(CNCCC)F

Computed Properties

• Exact Mass: 211.13838517g/mol
• Monoisotopic Mass: 211.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Additional information on [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine

Professional Introduction to [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine (CAS No. 2138164-81-3)

[2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138164-81-3, features a unique structural framework that makes it a promising candidate for various applications in medicinal chemistry. The presence of both fluoro and methoxy functional groups, along with its propylamine moiety, contributes to its distinct chemical properties and potential biological activities.

The compound's structure is characterized by a propyl chain terminated with an amine group, which is further modified by the presence of a fluoro-substituted ethoxy group at the 3-position of a difluorinated propane backbone. This arrangement not only imparts specific steric and electronic characteristics but also opens up possibilities for diverse chemical modifications and derivatization strategies. Such structural features are particularly relevant in the design of novel therapeutic agents where precise molecular interactions are crucial.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and selectivity, making these compounds valuable in the quest for more effective treatments. [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine exemplifies this trend, as its fluorinated side chain could potentially enhance its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy. The unique structural motifs present in [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine make it an intriguing scaffold for such inhibitors.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry. Amines are fundamental building blocks in drug design, often serving as pharmacophores that mediate key interactions with biological targets. The introduction of fluorine atoms into amine structures can significantly alter their properties, leading to improved solubility, stability, and bioavailability. For instance, fluorine substitution can enhance the binding affinity of an amine group to its target protein by increasing hydrophobic interactions or by modulating electronic distributions.

The methoxy group in [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine also contributes to its chemical versatility. Methoxy groups are commonly found in natural products and pharmaceuticals, where they serve as both metabolic handles and functional anchors. In this compound, the methoxy group is part of an ethoxy side chain attached to the fluoro-substituted propane backbone. This configuration suggests potential for further derivatization, such as oxidation or reduction reactions, which could yield novel analogs with distinct biological activities.

From a synthetic perspective, [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine represents an interesting challenge due to its complex structure. The synthesis would likely involve multi-step reactions starting from readily available precursors such as 1-chloro-2-fluoropropane or 1-fluoro-3-chloropropane. Key steps might include nucleophilic substitution reactions to introduce the methoxyethoxy group followed by amine coupling reactions to complete the propylamine moiety. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision.

The potential applications of this compound extend beyond kinase inhibition. Its structural features could make it useful in other therapeutic areas where modulation of protein-protein interactions is desired. For example, fluorinated amines have been explored as modulators of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are targeted by numerous drugs. The unique combination of fluoro and methoxy groups in [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine may confer properties that are advantageous for GPCR ligand design.

In conclusion, [2,2-Difluoro-3-(2-methoxyethoxy)propyl](propyl)amine (CAS No. 2138164-81-3) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of fluoro and methoxy functional groups provides a versatile platform for designing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation drugs.